The excited-state intramolecular proton transfer properties of three imine-linked two-dimensional porous organic polymers†
Journal of Materials Chemistry C Pub Date: 2017-02-08 DOI: 10.1039/C7TC00123A
Abstract
We report the synthesis and excited-state intramolecular proton transfer (ESIPT) properties of three tris(N-salicylideneaniline)-based (TSA) imine-linked porous organic polymers (POPs) containing C3-symmetric 1,3,5-triarylbenzene (TAB), -tristyrylbenzene (TSB), and -tris(arylethynyl)benzene (TAE) monomer units. The TSA–POPs are fluorescent in the solid-state and responsive to Cu2+ and Pd2+.
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